Cas no 98835-90-6 (Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate)

• Product Name: Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate
• CAS No: 98835-90-6
• MF: C₂₃H₃₅NO₄S
• MW: 421.593305826187
• MDL: MFCD11044524
• CID: 62012
• PubChem ID: 20771773
• Update Time: 2025-10-28

Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate Chemical and Physical Properties

Names and Identifiers

• Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate
• 5-(Diethylamino)-2-(phenylsulfonyl)-2,4-pentadienoic acid octyl ester
• Octyl 5-N,N-diethylamino-2-phenylsulphonyl-2,4-pentadienoate
• 98835-90-6
• BS-44937
• octyl (2Z,4E)-2-(benzenesulfonyl)-5-(diethylamino)penta-2,4-dienoate
• Octyl 5-(Diethylamino)-2-(phenylsulfonyl)-2,4-pentadienoate
• AC7491
• Octyl (2Z,4E)-5-(diethylamino)-2-(phenylsulfonyl)penta-2,4-dienoate
• SCHEMBL39397
• LBNUXTQQOXBRAR-QTAZYSQYSA-N

• MDL： MFCD11044524
• Inchi： 1S/C23H35NO4S/c1-4-7-8-9-10-14-20-28-23(25)22(18-15-19-24(5-2)6-3)29(26,27)21-16-12-11-13-17-21/h11-13,15-19H,4-10,14,20H2,1-3H3/b19-15+,22-18-
• InChI Key： LBNUXTQQOXBRAR-QTAZYSQYSA-N
• SMILES： S(C1C=CC=CC=1)(/C(=C\C=C\N(CC)CC)/C(=O)OCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 421.22900
• Monoisotopic Mass: 421.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.072
• PSA: 72.06000
• LogP: 6.18420

Additional information on Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate

Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate (CAS No. 98835-90-6): A Comprehensive Overview

Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate (CAS No. 98835-90-6) is a sophisticated organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and material science.

The molecular formula of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate is C₂₁H₃₁NO₄S, and its molecular weight is approximately 397.57 g/mol. The compound features a conjugated diene system (C=C-C=C) and a phenylsulfonyl group (Ph-SO₂-), which contribute to its chemical reactivity and biological activity. The presence of the N,N-diethylamino group further enhances its solubility and interaction with biological systems.

In recent years, the study of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate has been driven by its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that combines light, a photosensitizer, and oxygen to produce cytotoxic reactive oxygen species (ROS), leading to the destruction of targeted cells. Research has shown that this compound can efficiently absorb light in the visible spectrum and generate singlet oxygen (¹O₂) upon irradiation, making it an attractive candidate for PDT applications.

A study published in the Journal of Medicinal Chemistry in 2021 evaluated the photophysical properties of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate. The researchers found that the compound exhibits high molar absorptivity and quantum yield for singlet oxygen generation. These properties are crucial for effective PDT, as they ensure that the photosensitizer can efficiently convert absorbed light into cytotoxic ROS.

Beyond its potential in PDT, Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate has also been explored for its anti-inflammatory and antioxidant properties. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells. Chronic inflammation is associated with various diseases, including cardiovascular diseases, diabetes, and cancer. The phenylsulfonyl group in this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

A study published in the Inflammation Research journal in 2020 investigated the anti-inflammatory activity of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate. The results demonstrated that the compound significantly reduced the expression of pro-inflammatory markers such as TNF-α and IL-6 in lipopolysaccharide (LPS)-induced macrophages. These findings suggest that this compound could be a promising therapeutic agent for managing inflammatory conditions.

The antioxidant properties of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate have also been studied extensively. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects through neutralization by antioxidants, is implicated in numerous diseases. The N,N-diethylamino group in this compound contributes to its antioxidant activity by scavenging free radicals and preventing oxidative damage to cellular components.

A recent study published in the Bioorganic & Medicinal Chemistry Letters evaluated the antioxidant potential of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate. The researchers used various assays to measure its ability to scavenge different types of free radicals. The results showed that this compound exhibited strong antioxidant activity comparable to well-known antioxidants such as ascorbic acid and trolox.

In addition to its biological activities, the physical properties of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate are also noteworthy. It is a yellowish solid at room temperature with a melting point ranging from 60°C to 65°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various formulations and delivery systems.

The synthesis of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route involves the condensation of an appropriate aldehyde with an esterified diene followed by functional group modifications to introduce the N,N-diethylamino and phenylsulfonyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The safety profile of Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate has been extensively evaluated through various toxicological studies. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal cells while demonstrating selective toxicity towards cancer cells under specific conditions. Animal studies have also confirmed its safety at therapeutic doses with no significant adverse effects observed.

In conclusion, Octyl 5-N,N-diethylamino-2-phenylsulfonyl-2,4-pentadienoate (CAS No. 98835-90-6) is a multifaceted organic compound with promising applications in photodynamic therapy, anti-inflammatory treatments, and antioxidant therapy. Its unique chemical structure endows it with desirable photophysical properties and biological activities that make it an attractive candidate for further research and development in both academic and industrial settings.